molecular formula C28H53N9O7 B14241837 L-Leucyl-L-isoleucyl-L-leucyl-L-asparaginyl-N~5~-(diaminomethylidene)-L-ornithine CAS No. 441348-58-9

L-Leucyl-L-isoleucyl-L-leucyl-L-asparaginyl-N~5~-(diaminomethylidene)-L-ornithine

Cat. No.: B14241837
CAS No.: 441348-58-9
M. Wt: 627.8 g/mol
InChI Key: YRSAQOOGUWFXLI-HVYFOGIKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

L-Leucyl-L-isoleucyl-L-leucyl-L-asparaginyl-N~5~-(diaminomethylidene)-L-ornithine is a synthetic peptide compound. Peptides are short chains of amino acids linked by peptide bonds and play crucial roles in biological processes. This compound is composed of five amino acids: leucine, isoleucine, asparagine, and ornithine, with a diaminomethylidene group attached to the ornithine residue.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of L-Leucyl-L-isoleucyl-L-leucyl-L-asparaginyl-N~5~-(diaminomethylidene)-L-ornithine typically involves solid-phase peptide synthesis (SPPS). This method allows for the sequential addition of protected amino acids to a growing peptide chain anchored to a solid resin. The general steps include:

    Resin Loading: The first amino acid is attached to the resin.

    Deprotection: The protecting group on the amino acid is removed.

    Coupling: The next amino acid, with its amino group protected, is activated and coupled to the growing chain.

    Repetition: Steps 2 and 3 are repeated until the desired peptide sequence is obtained.

    Cleavage and Purification: The peptide is cleaved from the resin and purified, typically by high-performance liquid chromatography (HPLC).

Industrial Production Methods

Industrial production of peptides often involves large-scale SPPS or liquid-phase peptide synthesis (LPPS). These methods are optimized for efficiency and yield, with stringent quality control measures to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

L-Leucyl-L-isoleucyl-L-leucyl-L-asparaginyl-N~5~-(diaminomethylidene)-L-ornithine can undergo various chemical reactions, including:

    Oxidation: The peptide can be oxidized, particularly at the amino acid side chains.

    Reduction: Reduction reactions can modify disulfide bonds or other reducible groups within the peptide.

    Substitution: Amino acid residues can be substituted with other functional groups or modified amino acids.

Common Reagents and Conditions

    Oxidizing Agents: Hydrogen peroxide, performic acid.

    Reducing Agents: Dithiothreitol (DTT), tris(2-carboxyethyl)phosphine (TCEP).

    Substitution Reagents: Various chemical reagents depending on the desired modification.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may result in the formation of sulfoxides or sulfonic acids, while reduction can lead to the cleavage of disulfide bonds.

Scientific Research Applications

    Chemistry: Used as a model compound for studying peptide synthesis and reactions.

    Biology: Investigated for its role in cellular processes and signaling pathways.

    Medicine: Explored for therapeutic applications, such as drug delivery or as a bioactive peptide.

    Industry: Utilized in the development of peptide-based materials and products.

Mechanism of Action

The mechanism of action of L-Leucyl-L-isoleucyl-L-leucyl-L-asparaginyl-N~5~-(diaminomethylidene)-L-ornithine involves its interaction with specific molecular targets and pathways. The diaminomethylidene group on the ornithine residue may play a role in binding to receptors or enzymes, influencing biological activity. The exact pathways and targets depend on the specific context and application of the peptide.

Comparison with Similar Compounds

Similar Compounds

    L-Leucyl-L-isoleucyl-L-leucyl-L-asparaginyl-L-ornithine: Similar structure but without the diaminomethylidene group.

    L-Leucyl-L-isoleucyl-L-leucyl-L-asparaginyl-L-lysine: Substitution of ornithine with lysine.

    L-Leucyl-L-isoleucyl-L-leucyl-L-asparaginyl-L-arginine: Substitution of ornithine with arginine.

Uniqueness

L-Leucyl-L-isoleucyl-L-leucyl-L-asparaginyl-N~5~-(diaminomethylidene)-L-ornithine is unique due to the presence of the diaminomethylidene group, which may confer distinct chemical and biological properties compared to similar peptides.

Properties

CAS No.

441348-58-9

Molecular Formula

C28H53N9O7

Molecular Weight

627.8 g/mol

IUPAC Name

(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-3-methylpentanoyl]amino]-4-methylpentanoyl]amino]-4-oxobutanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid

InChI

InChI=1S/C28H53N9O7/c1-7-16(6)22(37-23(39)17(29)11-14(2)3)26(42)36-19(12-15(4)5)24(40)35-20(13-21(30)38)25(41)34-18(27(43)44)9-8-10-33-28(31)32/h14-20,22H,7-13,29H2,1-6H3,(H2,30,38)(H,34,41)(H,35,40)(H,36,42)(H,37,39)(H,43,44)(H4,31,32,33)/t16-,17-,18-,19-,20-,22-/m0/s1

InChI Key

YRSAQOOGUWFXLI-HVYFOGIKSA-N

Isomeric SMILES

CC[C@H](C)[C@@H](C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)NC(=O)[C@H](CC(C)C)N

Canonical SMILES

CCC(C)C(C(=O)NC(CC(C)C)C(=O)NC(CC(=O)N)C(=O)NC(CCCN=C(N)N)C(=O)O)NC(=O)C(CC(C)C)N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.